Cas no 1361591-58-3 (6,3',4',5'-Tetrachlorobiphenyl-2-carboxaldehyde)

• Product Name: 6,3',4',5'-Tetrachlorobiphenyl-2-carboxaldehyde
• CAS No: 1361591-58-3
• MF: C₁₃H₆Cl₄O
• MW: 319.998139858246
• CID: 4991525
• Update Time: 2023-08-24

6,3',4',5'-Tetrachlorobiphenyl-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6,3',4',5'-Tetrachlorobiphenyl-2-carboxaldehyde

• Inchi： 1S/C13H6Cl4O/c14-9-3-1-2-7(6-18)12(9)8-4-10(15)13(17)11(16)5-8/h1-6H
• InChI Key： QDMASORQPMRZSP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C=O)=C1C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 5.4
• Topological Polar Surface Area: 17.1